Cas no 2580203-77-4 ([2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol)

• Product Name: [2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol
• CAS No: 2580203-77-4
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6415908
• PubChem ID: 155858771
• Update Time: 2025-10-30

[2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-7544658
• [2-(azetidin-3-yl)-1,3-oxazol-5-yl]methanol
• 2580203-77-4
• [2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol

• Inchi： 1S/C7H10N2O2/c10-4-6-3-9-7(11-6)5-1-8-2-5/h3,5,8,10H,1-2,4H2
• InChI Key： URBZSAQSFDNQAD-UHFFFAOYSA-N
• SMILES： O1C(CO)=CN=C1C1CNC1

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.3Ų

Additional information on [2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol

[2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol: A Comprehensive Overview

The compound with CAS No 2580203-77-4, commonly referred to as [2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an azetidine ring with a 1,3-oxazole moiety. The presence of these functional groups endows the molecule with intriguing chemical and biological properties.

Recent studies have highlighted the potential of [2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol in various applications. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds. The azetidine ring, a four-membered nitrogen-containing ring, is known for its ability to participate in hydrogen bonding and other non-covalent interactions. This makes it an attractive component in drug design, where such interactions are crucial for molecular recognition and binding affinity.

The 1,3-oxazole moiety further enhances the molecule's versatility. This heterocyclic ring is known for its stability and ability to undergo a variety of reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of this compound using methods such as cyclization reactions and coupling techniques. These methods not only improve yield but also allow for greater control over the stereochemistry of the product.

In terms of biological activity, [2-(Azetidin-3-yl)-1,3-oxazol-5-yl]methanol has shown promise in several areas. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties. Additionally, its ability to modulate cellular signaling pathways makes it a candidate for further investigation in disease models such as neurodegenerative disorders and cancer.

From a structural perspective, the molecule's methanol group plays a significant role in its solubility and reactivity. This functional group allows for easy modification, enabling chemists to explore derivatives with enhanced bioavailability or selectivity. Recent research has focused on optimizing these derivatives through systematic substitution patterns and stereochemical analysis.

The synthesis of [2-(Azetidin-3-yl)-1,3 oxazol 5 yl]methanol involves a multi-step process that typically begins with the preparation of the azetidine ring. This is often achieved through ring-closing metathesis or other cycloaddition reactions. The subsequent formation of the 1,3 oxazole ring involves careful control over reaction conditions to ensure selectivity and minimize side products.

One area where this compound has shown particular potential is in medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For example, recent studies have demonstrated its ability to inhibit certain kinases involved in cell signaling pathways. This inhibition could have therapeutic implications for conditions characterized by excessive kinase activity.

In conclusion, [2-(Azetidin 3 yl) 1 3 oxazol 5 yl]methanol represents a valuable addition to the arsenal of compounds available for chemical research and drug development. Its versatile structure and promising biological properties make it an exciting subject for further investigation. As research continues to uncover new applications and insights into this molecule's behavior, its role in advancing science and medicine is likely to grow significantly.